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Executive Summary
4-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS: 55289-23-1) is a tetra-substituted

salicylaldehyde derivative utilized as a highly functionalized building block in active

pharmaceutical ingredient (API) synthesis. Understanding its exact thermophysical properties—

specifically its melting point and boiling point—is critical for designing robust crystallization,

distillation, and storage workflows.

This whitepaper dissects the structural thermodynamics dictating the phase transitions of this

molecule. We provide a mechanistic explanation of its relatively low melting point (61–62 °C)[1]

and outline self-validating experimental protocols for accurately measuring its melting and

boiling points without inducing thermal degradation.
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Structural Thermodynamics & Causality
The thermophysical behavior of 4-chloro-2-hydroxy-3-methylbenzaldehyde is not merely a

function of its molecular weight (170.59 g/mol )[2], but is heavily dictated by its specific

substitution pattern:

Intramolecular Hydrogen Bonding: The proximity of the C2-hydroxyl group to the C1-

aldehyde group facilitates the formation of a highly stable, six-membered intramolecular

hydrogen-bonded ring. This thermodynamic "locking" of the hydroxyl proton drastically

reduces its availability to participate in intermolecular hydrogen bonding networks.

Melting Point Causality: Because intermolecular hydrogen bonding is suppressed, the solid-

state crystal lattice energy is primarily governed by weaker van der Waals dispersion forces

(augmented by the polarizable C4-chlorine atom) and dipole-dipole interactions.

Consequently, the compound exhibits a relatively low melting point of 61–62 °C[1]. Isomers

lacking this ortho-relationship (e.g., para-hydroxybenzaldehydes) typically exhibit melting

points exceeding 110 °C due to extensive intermolecular polymeric networks.

Boiling Point Causality: The suppression of intermolecular hydrogen bonding also increases

the compound's volatility relative to non-ortho isomers. However, the substantial molecular

weight and the heavy halogen atom elevate the absolute boiling point. At standard

atmospheric pressure (760 Torr), the boiling point is predicted to exceed 250 °C. Because

heavily substituted salicylaldehydes are prone to thermal degradation and oxidation at

elevated temperatures, the boiling point is rarely measured at 1 atm; instead, it must be

determined via vacuum distillation.
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Caption: Causality of thermophysical properties driven by intramolecular hydrogen bonding.
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Quantitative Physicochemical Data
The following table summarizes the core thermophysical and structural data for the compound,

serving as the baseline for analytical validation.

Property Value Causality / Note

IUPAC Name
4-chloro-2-hydroxy-3-

methylbenzaldehyde
Standard nomenclature[2]

CAS Number 55289-23-1 Unique identifier[1]

Molecular Weight 170.59 g/mol
Contributes to high baseline

boiling point[2]

Physical State (25 °C) Solid (Powder)
Maintained by VdW and dipole

interactions[1]

Melting Point 61 – 62 °C
Depressed by intramolecular

H-bonding[1]

Boiling Point (760 Torr) > 250 °C (Extrapolated)
Requires vacuum distillation to

prevent degradation

Self-Validating Experimental Methodologies
To ensure absolute scientific integrity, the determination of thermophysical properties must not

rely on single-point visual observations. The following protocols are designed as self-validating

systems, explaining why specific experimental choices are made.

Protocol 1: High-Precision Melting Point Determination
via DSC
While standard capillary methods (e.g., USP <741>) provide a visual melting range, Differential

Scanning Calorimetry (DSC) is employed to quantify the exact onset temperature and enthalpy

of fusion. This provides a self-validating measure: the onset temperature confirms the identity,

while the peak shape validates crystalline purity.
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Sample Preparation: Accurately weigh 2.0–5.0 mg of 4-chloro-2-hydroxy-3-
methylbenzaldehyde into a standard aluminum DSC pan. Crimp seal the pan to ensure

optimal thermal contact and prevent sublimation prior to melting.

Atmosphere Control: Purge the DSC cell with high-purity dry nitrogen at a flow rate of 50

mL/min. Causality: This prevents oxidative degradation of the sensitive aldehyde group

during the heating cycle.

Thermal Program: Equilibrate the sample at 25 °C. Initiate a linear heating ramp at a precise

rate of 10 °C/min up to 100 °C.

Data Acquisition & Validation: Record the heat flow (W/g). The true melting point is

determined by the extrapolated onset temperature of the endothermic melting peak, not the

peak maximum. A sharp peak with an onset at 61.0–62.0 °C validates both the identity and

high purity of the crystal lattice[1]. A broadened peak mathematically indicates polymorphic

contamination or impurities.

Protocol 2: Boiling Point Estimation via Vacuum Micro-
Ebulliometry
At atmospheric pressure (760 Torr), the elevated boiling point risks thermal degradation

(decarbonylation or oxidation). Micro-ebulliometry under reduced pressure prevents

decomposition, allowing for the back-calculation of the standard boiling point.

Apparatus Assembly: Load 10 mL of the liquefied compound into a Swietoslawski micro-

ebulliometer connected to a high-vacuum manifold equipped with a precision capacitance

manometer.

Pressure Calibration: Set the system pressure to a stable reduced pressure (e.g., 20 Torr).

Causality: Lowering the pressure bypasses the thermal decomposition threshold of the

molecule.

Thermal Equilibration: Apply controlled heating using a mantle. Allow the liquid to reflux until

the condensation ring stabilizes exactly at the platinum resistance thermometer (PRT).

Multi-Point Data Collection: Record the steady-state boiling temperature at 20 Torr. Repeat

the stabilization and measurement at 30, 40, and 50 Torr.
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Self-Validating Extrapolation: Plot the natural logarithm of pressure ( lnP ) against the inverse

of temperature ( 1/T ). A strictly linear correlation validates that the sample remained

thermodynamically stable (undecomposed) during the experiment. Use the Clausius-

Clapeyron equation to extrapolate the theoretical boiling point at 760 Torr.
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Caption: Workflow for thermophysical property validation of 4-chloro-2-hydroxy-3-
methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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